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Compound of Interest

Compound Name: APX-115 free base

Cat. No.: B2422657 Get Quote

Introduction
APX-115 free base, also known as Isuzinaxib, is a potent, orally active pan-NADPH oxidase

(Nox) inhibitor.[1][2][3] It demonstrates inhibitory activity against Nox1, Nox2, and Nox4

isoforms, playing a significant role in reducing oxidative stress and inflammation.[1][2] Due to

its therapeutic potential, particularly in conditions like diabetic nephropathy, robust and

reproducible preclinical animal models are essential. A critical component of such studies is the

appropriate vehicle for in vivo administration of APX-115 free base, a compound that is

insoluble in water. This document provides detailed application notes and protocols for the

preparation of suitable vehicles for APX-115 free base in animal studies.

Physicochemical Properties and Solubility
APX-115 free base is soluble in dimethyl sulfoxide (DMSO) and ethanol but is insoluble in

water. This characteristic necessitates the use of specific solvent systems to achieve

appropriate concentrations for in vivo dosing.

Solvent Solubility

DMSO 56 mg/mL

Ethanol 56 mg/mL

Water Insoluble

Table 1: Solubility of APX-115 Free Base.
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Recommended Vehicle Formulations
Several vehicle formulations have been successfully used for the oral administration of APX-
115 free base in animal studies. The choice of vehicle can depend on the desired dosing

volume, concentration, and the specific requirements of the animal model.

Formulation
Components

Composition Ratio
Administration
Route

Notes

DMSO, PEG300,

Tween 80, ddH₂O

5% DMSO, 40%

PEG300, 5% Tween

80, 50% ddH₂O

Oral gavage

The mixed solution

should be used

immediately for

optimal results.

DMSO, Corn Oil
5% DMSO, 95% Corn

Oil
Oral gavage

The mixed solution

should be used

immediately for

optimal results.

Methylcellulose 0.5% in water Oral gavage
Used as a suspensing

agent.

Table 2: In Vivo

Vehicle Formulations

for APX-115 Free

Base.

Experimental Protocols
Protocol 1: Preparation of a Solution with DMSO,
PEG300, and Tween 80
This protocol is suitable for achieving a clear solution for oral administration.

Materials:

APX-115 free base

Dimethyl sulfoxide (DMSO), fresh and anhydrous
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Polyethylene glycol 300 (PEG300)

Tween 80 (Polysorbate 80)

Sterile double-distilled water (ddH₂O) or phosphate-buffered saline (PBS)

Sterile tubes and syringes

Procedure:

Prepare the APX-115 Stock Solution: Dissolve the required amount of APX-115 free base in

DMSO to create a concentrated stock solution (e.g., 56 mg/mL). Ensure the powder is

completely dissolved. Gentle warming or vortexing may be applied if necessary.

Add PEG300: In a separate sterile tube, add the calculated volume of PEG300. To this, add

the required volume of the APX-115 DMSO stock solution. Mix thoroughly until a clear

solution is obtained.

Add Tween 80: To the mixture from step 2, add the calculated volume of Tween 80 and mix

until the solution is clear.

Add Aqueous Component: Finally, add the calculated volume of ddH₂O or PBS to the

mixture and mix thoroughly.

Final Formulation: The final formulation should be a clear solution. It is recommended to

prepare this formulation fresh before each administration.

Example for a 1 mL final volume:

Prepare a 56 mg/mL stock solution of APX-115 in DMSO.

To 400 µL of PEG300, add 50 µL of the APX-115 stock solution.

Add 50 µL of Tween 80 to the mixture.

Add 500 µL of ddH₂O to bring the final volume to 1 mL.
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Protocol 2: Preparation of a Solution with DMSO and
Corn Oil
This protocol provides a lipid-based formulation.

Materials:

APX-115 free base

Dimethyl sulfoxide (DMSO), fresh and anhydrous

Corn oil

Sterile tubes and syringes

Procedure:

Prepare the APX-115 Stock Solution: Dissolve the required amount of APX-115 free base in

DMSO to create a stock solution (e.g., 28 mg/mL).

Mix with Corn Oil: In a sterile tube, add the calculated volume of corn oil. To this, add the

required volume of the APX-115 DMSO stock solution. Mix thoroughly until a uniform

solution is achieved.

Final Formulation: This mixture should be used immediately after preparation.

Example for a 1 mL final volume:

Prepare a 28 mg/mL stock solution of APX-115 in DMSO.

To 950 µL of corn oil, add 50 µL of the APX-115 stock solution and mix well.

Protocol 3: Preparation of a Suspension with
Methylcellulose
This protocol is suitable for creating a homogenous suspension for oral gavage.

Materials:
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APX-115 free base

Methylcellulose

Sterile water

Mortar and pestle or homogenizer

Sterile tubes and syringes

Procedure:

Prepare the 0.5% Methylcellulose Solution: Dissolve 0.5 g of methylcellulose in 100 mL of

sterile water. This may require heating and stirring to achieve a clear and viscous solution.

Allow the solution to cool to room temperature.

Triturate APX-115: Weigh the required amount of APX-115 free base. If necessary, finely

grind the powder using a mortar and pestle.

Form a Paste: Add a small amount of the 0.5% methylcellulose solution to the APX-115

powder and triturate to form a smooth paste.

Prepare the Final Suspension: Gradually add the remaining volume of the 0.5%

methylcellulose solution to the paste while continuously mixing or homogenizing to ensure a

uniform suspension.

Final Formulation: The final product will be a homogenous suspension. Ensure the

suspension is well-mixed before each administration to guarantee consistent dosing.

Visualizations
Signaling Pathway of APX-115
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Caption: APX-115 inhibits Nox1, Nox2, and Nox4, reducing ROS production and downstream

inflammation.

Experimental Workflow for Vehicle Preparation
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Protocol 1: Solution (DMSO, PEG300, Tween 80) Protocol 2: Solution (DMSO, Corn Oil) Protocol 3: Suspension (Methylcellulose)
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Caption: Workflow for preparing APX-115 free base formulations for in vivo studies.

Conclusion
The selection of an appropriate vehicle is paramount for the successful in vivo evaluation of

APX-115 free base. The protocols outlined in this document provide researchers with several

validated options for formulating this water-insoluble compound for oral administration in animal

models. Careful consideration of the experimental design and the specific needs of the study

will guide the optimal choice of vehicle. It is always recommended to perform a small pilot study

to ensure the tolerability and stability of the chosen formulation in the specific animal model.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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